Cas no 2408645-13-4 (Eribulin Dimer Impurity)

• Product Name: Eribulin Dimer Impurity
• CAS No: 2408645-13-4
• MF: C₈₀H₁₁₅NO₂₂
• MW: 1442.76262688637
• CID: 5194680
• Update Time: 2025-05-20

Eribulin Dimer Impurity Chemical and Physical Properties

Names and Identifiers

• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo[3,2-i]furo[2',3':5,6]pyrano[4,3-b][1,4]dioxacyclopentacosin-5(4H)-one, 2,2'-[iminobis[(2S)-2-hydroxy-3,1-propanediyl]]bis[hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-, (2R,2'R,3R,3'R,3aS,3'aS,7R,7'R,8aS,8'aS,9S,9'S,10aR,10'aR...
• 11,15:18,21:24,28-Triepoxy-7,9-ethano-12,15-methano-9H,15H-furo[3,2-i]furo[2′,3′:5,6]pyrano[4,3-b][1,4]dioxacyclopentacosin-5(4H)-one, 2,2′-[iminobis[(2S)-2-hydroxy-3,1-propanediyl]]bis[hexacosahydro-3-methoxy-26-methyl-20,27-bis(methylene)-, (2R,2′R,3R,3′R,3aS,3′aS,7R,7′R,8aS,8′aS,9S,9′S,10aR,10′aR,11S,11′S,12R,12′R,13aR,13′aR,13bS,13′bS,15S,15′S,18S,18′S,21S,21′S,24S,24′S,26R,26′R,28R,28′R,29aS,29′aS)-
• Eribulin Impurity 17
• Eribulin Dimer Impurity

• Inchi： 1S/C80H115NO22/c1-37-21-47-9-13-55-39(3)23-51(88-55)17-19-79-33-65-71(100-79)73-75(98-65)77(102-79)69-57(96-73)15-11-49(92-69)25-43(82)27-53-61(31-59(90-47)41(37)5)94-63(67(53)86-7)29-45(84)35-81-36-46(85)30-64-68(87-8)54-28-44(83)26-50-12-16-58-70(93-50)78-76-74(97-58)72-66(99-76)34-80(101-72,103-78)20-18-52-24-40(4)56(89-52)14-10-48-22-38(2)42(6)60(91-48)32-62(54)95-64/h37-38,45-78,81,84-85H,3-6,9-36H2,1-2,7-8H3/t37-,38-,45+,46+,47+,48+,49-,50-,51+,52+,53+,54+,55+,56+,57+,58+,59-,60-,61+,62+,63-,64-,65-,66-,67-,68-,69+,70+,71+,72+,73+,74+,75-,76-,77+,78+,79+,80+/m1/s1
• InChI Key： ANOFFCZOLVRTSP-VCSYOIIJSA-N
• SMILES： C=C1[C@]2([H])CC[C@@]3([H])C[C@H](C([C@@]([H])(C[C@]4([H])O[C@@H]([C@@H]([C@@]4([H])CC(C[C@@]4([H])CC[C@]5([H])O[C@]6([H])[C@@]7([H])O[C@@]8([H])[C@]6([H])O[C@](CC[C@@]([H])(C1)O2)(C8)O[C@@]7([H])[C@@]5([H])O4)=O)OC)C[C@H](O)CNC[C@@H](O)C[C@H]1O[C@@]2([H])C[C@]4([H])C([C@@H](C[C@]([H])(CC[C@@]5([H])C(C[C@]([H])(CC[C@]67C[C@]8([H])[C@]([H])(O6)[C@]6([H])O[C@@]9([H])CC[C@@]([H])(O[C@]9([H])[C@]([H])(O7)[C@]6([H])O8)CC(C[C@]2([H])[C@H]1OC)=O)O5)=C)O4)C)=C)O3)=C)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on Eribulin Dimer Impurity

Eribulin Dimer Impurity: A Comprehensive Overview

Eribulin Dimer Impurity, also known by its CAS number 2408645-13-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound is a dimeric impurity associated with eribulin, a chemotherapeutic agent used in the treatment of various cancers, including metastatic breast cancer. The identification and characterization of such impurities are critical for ensuring the safety, efficacy, and regulatory compliance of pharmaceutical products.

The structure of Eribulin Dimer Impurity is closely related to eribulin mesilate, the active pharmaceutical ingredient (API). Eribulin functions by inhibiting microtubule dynamics, thereby preventing cell division and inducing apoptosis in cancer cells. However, during the manufacturing process of eribulin, side reactions can occur, leading to the formation of dimers or other impurities. These impurities must be rigorously analyzed to ensure that they do not pose any unintended risks to patients.

Recent studies have focused on understanding the formation mechanisms of Eribulin Dimer Impurity and developing strategies to minimize its occurrence during synthesis. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to characterize this compound. These studies have provided insights into the stereochemistry and stability of the dimer, which are essential for optimizing manufacturing processes.

In terms of regulatory considerations, Eribulin Dimer Impurity must comply with stringent guidelines set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines emphasize the importance of identifying and quantifying all potential impurities in drug substances to ensure patient safety. The development of robust analytical methods for detecting and quantifying Eribulin Dimer Impurity has therefore been a key area of research.

From a therapeutic perspective, understanding the behavior of Eribulin Dimer Impurity is crucial for assessing its potential impact on drug efficacy and toxicity profiles. Preclinical studies have shown that while eribulin itself exhibits potent antitumor activity, its dimeric forms may exhibit different pharmacokinetic properties or toxicity profiles. This underscores the importance of thorough preclinical testing to evaluate the safety and efficacy of eribulin formulations.

Looking ahead, ongoing research aims to explore novel synthetic pathways for eribulin that minimize the formation of Eribulin Dimer Impurity while maintaining high yields and product quality. Green chemistry approaches are also being investigated to develop more sustainable manufacturing processes for this compound.

In conclusion, Eribulin Dimer Impurity (CAS No 2408645-13-4) represents a critical quality attribute in the production of eribulin-based therapies. Its characterization, quantification, and mitigation are essential steps in ensuring the safety and efficacy of these life-saving drugs. As research continues to advance, we can expect further improvements in manufacturing processes and analytical methodologies that will enhance our ability to control such impurities effectively.